Cas no 159789-44-3 (3-(Benzotriazol-1-yl)propanal)

• Product Name: 3-(Benzotriazol-1-yl)propanal
• CAS No: 159789-44-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 2926428
• Update Time: 2023-08-10

3-(Benzotriazol-1-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1-benztriazolyl)propanaldehyde
• 3-(Benzotriazol-1-yl)propanal

• Inchi： 1S/C9H9N3O/c13-7-3-6-12-9-5-2-1-4-8(9)10-11-12/h1-2,4-5,7H,3,6H2
• InChI Key： ONVZELNPANISPR-UHFFFAOYSA-N
• SMILES： O=CCCN1C2C=CC=CC=2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8